Cas no 2229436-54-6 (1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine
• CAS No: 2229436-54-6
• MF: C₉H₁₀ClFN₂
• MW: 200.640504360199
• CID: 6038098
• PubChem ID: 165679926
• Update Time: 2025-09-24

1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine
• EN300-1977389
• 2229436-54-6
• 1-[(5-chloro-2-fluoropyridin-3-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C9H10ClFN2/c10-7-3-6(8(11)13-5-7)4-9(12)1-2-9/h3,5H,1-2,4,12H2
• InChI Key： VXNVVALEUIGILB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC1(CC1)N)F

Computed Properties

• Exact Mass: 200.0516542g/mol
• Monoisotopic Mass: 200.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine

Recent Advances in the Study of 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine (CAS: 2229436-54-6)

The compound 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine (CAS: 2229436-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a building block in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine make it a valuable scaffold for designing selective inhibitors. Recent research has demonstrated its efficacy in modulating specific kinase pathways, with preliminary data suggesting low nanomolar activity against certain targets.

In addition to its kinase inhibitory potential, this compound has also been investigated for its metabolic stability and pharmacokinetic properties. Studies utilizing in vitro and in vivo models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its advancement into clinical trials. The presence of the fluorine atom and the cyclopropane ring has been noted to enhance metabolic stability, reducing the likelihood of rapid clearance from the body.

Another noteworthy aspect of recent research is the exploration of synthetic routes to produce 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine with high yield and purity. Innovations in catalytic methods and green chemistry approaches have been employed to optimize the synthesis, ensuring scalability for industrial applications. These advancements are critical for meeting the demands of large-scale production in drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural modifications that could enhance binding affinity and selectivity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 1-(5-chloro-2-fluoropyridin-3-yl)methylcyclopropan-1-amine (CAS: 2229436-54-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to favorable pharmacokinetics, underscore its potential as a cornerstone in the development of new therapeutics. Continued research and development efforts are expected to further elucidate its mechanisms and expand its utility in addressing unmet medical needs.